Cas no 1247619-12-0 (1-(3-chlorophenyl)-2-methoxyethan-1-amine)

• Product Name: 1-(3-chlorophenyl)-2-methoxyethan-1-amine
• CAS No: 1247619-12-0
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD16111916
• CID: 4580549
• PubChem ID: 61808740
• Update Time: 2025-05-20

1-(3-chlorophenyl)-2-methoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-CHLOROPHENYL)-2-METHOXYETHAN-1-AMINE
• 1-(3-chlorophenyl)-2-methoxyethanamine
• Benzenemethanamine, 3-chloro-α-(methoxymethyl)-
• 1-(3-chlorophenyl)-2-methoxyethan-1-amine

• MDL： MFCD16111916
• Inchi： 1S/C9H12ClNO/c1-12-6-9(11)7-3-2-4-8(10)5-7/h2-5,9H,6,11H2,1H3
• InChI Key： JFLYWANSRJBTLV-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Cl)=C1)(N)COC

1-(3-chlorophenyl)-2-methoxyethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3-chlorophenyl)-2-methoxyethan-1-amine

Comprehensive Overview of 1-(3-Chlorophenyl)-2-Methoxyethan-1-Amine (CAS No. 1247619-12-0)

1-(3-Chlorophenyl)-2-methoxyethan-1-amine (CAS No. 1247619-12-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its chlorophenyl and methoxyethylamine moieties, is often explored for its role in drug discovery and development. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) targeting molecules, given its structural resemblance to other bioactive amines.

In recent years, the demand for high-purity amine derivatives like 1-(3-chlorophenyl)-2-methoxyethan-1-amine has surged, driven by advancements in medicinal chemistry and neuropharmacology. A common query among scientists is whether this compound can be utilized in the synthesis of novel therapeutic agents, especially those targeting neurotransmitter modulation. Its chlorinated aromatic ring and ether-linked amine group make it a versatile intermediate for designing molecules with enhanced blood-brain barrier permeability—a critical factor in CNS drug development.

The compound’s CAS number 1247619-12-0 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Another trending topic is its potential role in green chemistry applications, where researchers investigate eco-friendly synthetic routes for such intermediates. Questions like “How to optimize the yield of 1-(3-chlorophenyl)-2-methoxyethan-1-amine?” or “What are its spectroscopic properties?” are commonly encountered in forums and research papers.

From a technical perspective, 1-(3-chlorophenyl)-2-methoxyethan-1-amine exhibits distinct NMR and mass spectrometry profiles, which are crucial for quality control in industrial and laboratory settings. Its melting point, solubility, and stability under various conditions are also key parameters for researchers. The compound’s logP value and hydrogen bonding capacity further contribute to its utility in computational chemistry models, aiding in virtual screening campaigns.

In the context of intellectual property, several patents mention derivatives of 1-(3-chlorophenyl)-2-methoxyethan-1-amine, highlighting its commercial potential. The compound’s adaptability to microwave-assisted synthesis and flow chemistry techniques aligns with modern trends toward process intensification. Additionally, its compatibility with catalytic hydrogenation and other reduction methodologies makes it a candidate for scalable production.

As the scientific community continues to explore structure-based drug design, 1-(3-chlorophenyl)-2-methoxyethan-1-amine remains a compound of interest. Its balanced lipophilicity and polar surface area render it suitable for optimizing bioavailability in preclinical studies. Future research may focus on its enantiomeric purity, as chiral amines often exhibit distinct pharmacological profiles. With the rise of AI-driven drug discovery, this compound’s data could feed into predictive algorithms for lead compound identification.